Cas no 1361539-89-0 (C-(6,2',3',4'-Tetrachlorobiphenyl-3-yl)-methylamine)

• Product Name: C-(6,2',3',4'-Tetrachlorobiphenyl-3-yl)-methylamine
• CAS No: 1361539-89-0
• MF: C₁₃H₉Cl₄N
• MW: 321.029259443283
• CID: 4995460
• Update Time: 2025-11-07

C-(6,2',3',4'-Tetrachlorobiphenyl-3-yl)-methylamine Chemical and Physical Properties

Names and Identifiers

• C-(6,2',3',4'-Tetrachlorobiphenyl-3-yl)-methylamine

• Inchi： 1S/C13H9Cl4N/c14-10-3-1-7(6-18)5-9(10)8-2-4-11(15)13(17)12(8)16/h1-5H,6,18H2
• InChI Key： CZPPUWYPMQJWIJ-UHFFFAOYSA-N
• SMILES： ClC1C=CC(CN)=CC=1C1C=CC(=C(C=1Cl)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 276
• XLogP3: 5
• Topological Polar Surface Area: 26

Additional information on C-(6,2',3',4'-Tetrachlorobiphenyl-3-yl)-methylamine

Professional Introduction to C-(6,2',3',4'-Tetrachlorobiphenyl-3-yl)-methylamine and CAS No. 1361539-89-0

C-(6,2',3',4'-Tetrachlorobiphenyl-3-yl-methylamine) is a specialized chemical compound characterized by its unique structural and functional properties. This compound, identified by the CAS number CAS No. 1361539-89-0, has garnered significant attention in the field of chemical and biomedical research due to its potential applications in various scientific domains.

The molecular structure of C-(6,2',3',4'-Tetrachlorobiphenyl-3-yl-methylamine) incorporates a biphenyl core substituted with chlorine atoms at specific positions, which contributes to its distinct chemical behavior. This particular arrangement of chlorine atoms enhances the compound's reactivity and stability, making it a valuable candidate for further investigation in synthetic chemistry and pharmacological studies.

In recent years, there has been growing interest in the development of novel compounds that can serve as intermediates or active ingredients in pharmaceutical formulations. C-(6,2',3',4'-Tetrachlorobiphenyl-3-yl-methylamine) has been explored for its potential role in the synthesis of bioactive molecules that exhibit promising biological activities. The presence of the tetrachlorobiphenyl moiety suggests that this compound may interact with biological targets in a manner similar to other biphenyl derivatives, which have been extensively studied for their therapeutic properties.

One of the most compelling aspects of C-(6,2',3',4'-Tetrachlorobiphenyl-3-yl-methylamine) is its potential application in the development of new drugs targeting neurological disorders. Research has indicated that certain biphenyl derivatives can modulate neurotransmitter systems, making them attractive candidates for treating conditions such as depression, anxiety, and neurodegenerative diseases. The unique structural features of this compound may enable it to interact with specific receptors or enzymes in the brain, thereby exerting a therapeutic effect.

The synthesis of C-(6,2',3',4'-Tetrachlorobiphenyl-3-yl-methylamine) involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. Advanced synthetic methodologies have been employed to ensure high yield and purity, which are critical for subsequent biological evaluations. The use of modern analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry has facilitated the characterization of this compound at a molecular level.

In addition to its pharmaceutical potential, C-(6,2',3',4'-Tetrachlorobiphenyl-3-yl-methylamine) has shown promise in material science applications. Its unique electronic properties make it suitable for use in organic semiconductors and other advanced materials. The chlorine substituents on the biphenyl ring contribute to the compound's stability under various environmental conditions, which is essential for practical applications in electronic devices.

Recent studies have also explored the environmental impact of C-(6,2',3',4'-Tetrachlorobiphenyl-3-yl-methylamine). While the compound's persistence and bioaccumulation potential are still under investigation, preliminary data suggest that it may exhibit similar behavior to other chlorinated biphenyls. However, further research is needed to fully understand its environmental fate and ecological risks. This information is crucial for developing appropriate handling and disposal protocols to minimize any potential harm to ecosystems.

The development of new synthetic routes for C-(6,2',3',4'-Tetrachlorobiphenyl-3-yl-methylamine) is an ongoing area of research. Scientists are continuously seeking more efficient and sustainable methods to produce this compound on an industrial scale. Innovations in green chemistry principles have led to the adoption of environmentally friendly solvents and catalysts, which reduce waste and energy consumption during synthesis.

The biological activity of C-(6,2',3',4'-Tetrachlorobiphenyl-3-yl-methylamine) has been evaluated through various in vitro assays. These studies have revealed interesting interactions with biological targets such as enzymes and receptors involved in signal transduction pathways. The compound's ability to modulate these pathways suggests its potential as a lead molecule for drug discovery efforts targeting a wide range of diseases.

In conclusion, C-(6,2',3',4'-Tetrachlorobiphenyl-3-yl strong>-methylamine) is a multifaceted compound with significant potential in pharmaceuticals and material science. Its unique structural features and biological activities make it a valuable subject of study for researchers worldwide. As our understanding of this compound continues to grow, new applications and insights are likely to emerge, further solidifying its importance in scientific research.